Cas no 21239-87-2 (1H-1,2,4-Triazole,5-[(phenylmethyl)thio]-)

• Product Name: 1H-1,2,4-Triazole,5-[(phenylmethyl)thio]-
• CAS No: 21239-87-2
• MF: C₉H₉N₃S
• MW: 191.252859830856
• MDL: MFCD02071317
• CID: 253179
• PubChem ID: 706536
• Update Time: 2025-06-11

1H-1,2,4-Triazole,5-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole,5-[(phenylmethyl)thio]-
• 1H-1,2,4-Triazole, 3-[(phenylmethyl)thio]-
• 3-(phenylmethyl)-L-histidine,dihydrochloride
• 3-Benzyl-L-histidine dihydrochloride
• 3-Benzylmercapto-1,2,4-triazol
• 3-benzylsulfanyl-4H-[1,2,4]triazole
• 3-Benzylthio-1,2,4-triazol
• L-Histidine,3-(phenylmethyl)-,dihydrochloride
• TimTec1_005700
• HMS1550D02
• 5-benzylthio-1,2,4-triazole
• EU-0086501
• NR-0201
• SR-01000538268
• 21239-87-2
• MFCD02071317
• AKOS037655178
• SCHEMBL5376203
• CHEMBL11360
• 5-benzylsulfanyl-1H-1,2,4-triazole
• 3-benzylsulfanyl-4H-1,2,4-triazole
• 3-(benzylthio)-1H-1,2,4-triazole
• AKOS002286283
• 3-Benzylthio-1,2,4-triazole
• CS-0359597
• 5-(benzylsulfanyl)-1H-1,2,4-triazole
• SR-01000538268-1
• DTXSID50879763
• AKOS001729344
• SCHEMBL11636643
• 4H-1,2,4-Triazole, 3-[(phenylmethyl)thio]-
• OSM-S-66
• 3-(BENZYLSULFANYL)-1H-1,2,4-TRIAZOLE
• 3-(benzylthio)-4H-1,2,4-triazole
• benzylsulfanyl-1,2,4-triazole
• 3-benzylthio-1H-1,2,4-triazole
• IQQYSQRJFHUASD-UHFFFAOYSA-N

• MDL： MFCD02071317
• Inchi： 1S/C9H9N3S/c1-2-4-8(5-3-1)6-13-9-10-7-11-12-9/h1-5,7H,6H2,(H,10,11,12)
• InChI Key： IQQYSQRJFHUASD-UHFFFAOYSA-N
• SMILES： S(C1=NC=NN1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 191.05200
• Monoisotopic Mass: 191.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• PSA: 66.87000
• LogP: 2.09700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1H-1,2,4-Triazole,5-[(phenylmethyl)thio]-

1H-1,2,4-Triazole,5-[(phenylmethyl)thio]- (CAS No. 21239-87-2): A Comprehensive Overview

1H-1,2,4-Triazole,5-[(phenylmethyl)thio]- (CAS No. 21239-87-2) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as 5-(benzylthio)-1H-1,2,4-triazole, has garnered attention due to its unique chemical structure and potential biological activities. In this article, we will delve into the properties, synthesis methods, and recent research advancements involving this compound.

The chemical structure of 5-(benzylthio)-1H-1,2,4-triazole is characterized by a triazole ring with a benzylthio substituent at the 5-position. The triazole ring is a five-membered heterocyclic compound containing three nitrogen atoms and two carbon atoms. The presence of the benzylthio group imparts specific chemical and biological properties to the molecule. This structure makes it an attractive candidate for various applications in medicinal chemistry and drug discovery.

One of the key areas of interest in the study of 5-(benzylthio)-1H-1,2,4-triazole is its synthesis. Several methods have been reported for the preparation of this compound. One common approach involves the reaction of 5-chloro-1H-1,2,4-triazole with benzyl mercaptan in the presence of a base such as potassium carbonate or sodium hydride. This reaction typically proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product with high yields.

Recent research has focused on optimizing the synthetic conditions to improve yield and purity. For instance, a study published in the *Journal of Organic Chemistry* in 2023 reported a novel one-pot synthesis method that significantly reduced reaction time and increased overall efficiency. This method involves the sequential addition of reagents under microwave irradiation, which enhances the reaction kinetics and minimizes side reactions.

In terms of biological activity, 5-(benzylthio)-1H-1,2,4-triazole has shown promising results in various assays. One notable application is its potential as an antifungal agent. A study conducted by researchers at the University of California found that this compound exhibited strong antifungal activity against several clinically relevant fungal strains, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell membrane integrity and inhibition of essential enzymes involved in fungal metabolism.

Additionally, 5-(benzylthio)-1H-1,2,4-triazole has been investigated for its antiviral properties. A recent publication in *Antiviral Research* reported that this compound demonstrated significant antiviral activity against herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The antiviral effect was attributed to its ability to interfere with viral replication processes and inhibit viral entry into host cells.

The pharmacological properties of 5-(benzylthio)-1H-1,2,4-triazole have also been explored in preclinical studies. Research conducted at Harvard Medical School indicated that this compound has low toxicity and good bioavailability when administered orally or intravenously. These properties make it a promising candidate for further development as a therapeutic agent.

In conclusion, 5-(benzylthio)-1H-1,2,4-triazole (CAS No. 21239-87-2) is a multifaceted compound with significant potential in various scientific and medical applications. Its unique chemical structure and biological activities have made it an important subject of ongoing research. As new synthetic methods and biological assays continue to be developed, the future prospects for this compound appear promising.